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Introduction

Tungsten-182 (182W) is one of the five naturally occurring isotopes of tungsten. While
chemically identical to other tungsten isotopes, its nuclear properties, particularly its formation
from the decay of the now-extinct radionuclide Hafnium-182 (18Hf), make it an invaluable tool
in geochemistry and cosmochemistry. This guide provides an in-depth overview of the isotopic
abundance, properties, and analytical methodologies related to Tungsten-182, with a particular
focus on its application in the Hafnium-Tungsten (Hf-W) geochronometer for dating early Solar
System events. While direct applications in drug development are not currently established, this
document also briefly covers the broader medical uses of tungsten.

Isotopic Abundance and Properties of Tungsten-182

Tungsten is a dense, refractory metal with the highest melting point of all elements.[1][2] Its
iIsotopic composition is a critical aspect of its utility in scientific research.

Natural Abundance of Tungsten Isotopes
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The natural isotopic composition of tungsten is summarized in the table below. Tungsten-182
is one of the four stable isotopes.

Isotope Natural Abundance (atom %)
180\/ 0.12[2][3][4]

182\ 26.50[2][3][4]

183/ 14.31[2][3][4]

184\y 30.64[2][3][4]

186\ 28.43[3][4]

Physical and Nuclear Properties of Tungsten-182

The key physical and nuclear properties of Tungsten-182 are detailed in the following table.
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Property Value
General

Symbol 82\
Atomic Number (2) 74[5][6]
Mass Number (A) 182[5][6]
Neutrons (N) 108[5][6]

Mass and Energy

Isotopic Mass

181.948204(6) u[5]

Mass Excess

-48.24766 MeV[5][7]

Binding Energy per Nucleon

8.01831722 MeV([5]

Nuclear

Half-life

Stable[5][6]

Nuclear Spin (1)

0+[5]

Parent Nuclides

Direct Parent Isotopes

182Ta, 182Re, 18605[5]

Primordial Parent Isotope

192Hf[8]

The Hafnium-Tungsten (Hf-W) Geochronometer

The most significant application of Tungsten-182 is in the Hafnium-Tungsten (Hf-W)

radiometric dating system. This chronometer is particularly powerful for dating events that

occurred within the first ~50-60 million years of the Solar System's history, such as planetary

core formation and differentiation.[8][9][10]

The system is based on the beta decay of 182Hf to 182W with a half-life of 8.9 million years.[8][9]

Hafnium is a lithophile element, meaning it preferentially bonds with silicates and remains in a

planet's mantle, while tungsten is moderately siderophile, meaning it tends to partition into the
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metallic core during planetary differentiation.[9][11] This elemental fractionation is the key to the
Hf-W dating method.

Radioactive decay chain of Hafnium-182 to Tungsten-182.

Hafnium-182 (182Hf) B~ decay > Tantalum-182 (182Ta) B~ deca Tungsten-182 (182W)
(t¥2 = 8.9 Myr) (t2 = 114 days) (Stable)

Click to download full resolution via product page

Radioactive decay chain of Hafnium-182 to Tungsten-182.

Principle of Hf-W Dating

During the early stages of the Solar System, the protoplanetary disk was relatively
homogeneous with respect to its isotopic composition.[9] If a planetary body differentiates early
in its history (i.e., while 182Hf is still abundant), Hf will be retained in the silicate mantle, while W
will be sequestered into the metallic core.[10] The 182Hf in the mantle then decays to 182W,
leading to an enrichment of 182 in the mantle relative to other tungsten isotopes and to
undifferentiated bodies like chondritic meteorites.[9][10] By measuring the isotopic composition

of tungsten in mantle-derived rocks, scientists can calculate the timing of core formation.[8]
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Logical workflow of Hf-W system in planetary differentiation.

Experimental Protocols for Tungsten-182 Analysis

The precise measurement of tungsten isotopic ratios is a complex analytical challenge
requiring meticulous sample preparation and sophisticated instrumentation. The two primary
techniques used are Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-
MS) and Thermal lonization Mass Spectrometry (TIMS).[12][13]

Sample Preparation for Hf-W Analysis

High-quality geochronological data begins with careful sample selection, avoiding weathered or
altered materials.[10] The general workflow for preparing a rock or meteorite sample for

tungsten isotopic analysis involves several key steps:

o Sample Crushing and Mineral Separation: The rock sample is crushed, and specific mineral
grains or the groundmass are isolated.[10] This is often achieved through sieving to obtain
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specific grain size fractions.[10] Further purification can be done using magnetic separation,
heavy liquids, or a water flume to separate phases based on their physical properties.[10]

Sample Digestion: A powdered sample (typically 1 gram or more) is digested using a mixture
of strong acids, commonly hydrofluoric acid (HF) and nitric acid (HNOs), in a sealed vessel at
high temperatures for several days.[14] This process dissolves the silicate and metallic
components of the sample.

Chemical Separation of Tungsten: This is a critical step to isolate tungsten from other
elements that could interfere with the mass spectrometric analysis. This is typically achieved
through multi-step ion-exchange chromatography.[4][12][15]

o Anion-Exchange Chromatography: An anion-exchange resin (e.g., AG1-X8) is often used
in the first stage to separate tungsten, along with other high field strength elements like
titanium (Ti), zirconium (Zr), and hafnium (Hf), from the bulk sample matrix.[4][15]

o Extraction Chromatography: Further purification is often necessary to separate tungsten
from interfering elements. Resins like TODGA are used in a two-step extraction
chromatography process to achieve high-purity tungsten separates.[4][15]
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Rock/Meteorite Sample General experimental workflow for Hf-W geochronology.

,

Crushing and Sieving

'

Mineral/Groundmass Separation

l

Acid Digestion (HF + HNOs)

Anion-Exchange Chromatography
(Bulk Matrix Removal)

Extraction Chromatography
(Interference Removal)

Purified Tungsten Solution

Mass Spectrometry (TIMS or MC-ICP-MS)

Click to download full resolution via product page

General experimental workflow for Hf-W geochronology.

Mass Spectrometry Analysis
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TIMS is a high-precision technique for measuring isotope ratios.[13]

» Filament Loading: The purified tungsten solution is loaded onto a metal filament (typically
rhenium).[13] The filament is then heated to evaporate the solvent. To enhance ionization, an
activator solution (e.g., containing Lanthanum and Gadolinium) may be added.[13]

« lonization and Analysis: The filament is heated to a high temperature in the mass
spectrometer's vacuum chamber, causing the tungsten atoms to be thermally ionized.[16]
The resulting ions are accelerated, focused, and separated by their mass-to-charge ratio in a
magnetic field.[16]

o Data Acquisition: The ion beams of the different tungsten isotopes are measured
simultaneously by multiple detectors (Faraday cups).[16] Data is collected over several
hours in blocks of cycles to achieve high precision.[13]

o Data Reduction: The raw data is corrected for instrumental mass fractionation and any
potential isobaric interferences (elements with the same mass as a tungsten isotope).[13]

MC-ICP-MS is another powerful technique for high-precision isotope ratio analysis.

o Sample Introduction: The purified tungsten solution is introduced into an argon plasma,
which ionizes the tungsten atoms.

e lon Focusing and Mass Analysis: The ions are extracted from the plasma and focused into a
beam, which then passes through a mass analyzer that separates the ions based on their
mass-to-charge ratio.

e Detection: Similar to TIMS, the separated ion beams are detected simultaneously by a series
of Faraday cups.

o Data Correction: The measured isotope ratios are corrected for instrumental mass bias and
potential interferences. A double-spike technique, using a mixture of two rare tungsten
isotopes (e.qg., 8°W and 183W), can be employed to correct for both instrumental mass
fractionation and any fractionation that may have occurred during the chemical separation
process.[12]
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Tungsten in Medical and Drug Development
Contexts

The direct application of Tungsten-182 in drug development is not documented in the current
scientific literature. However, the element tungsten, due to its physical properties, has several
applications in the medical field. Stable isotopes, in a broader sense, are used in drug research
to trace the metabolism and pharmacokinetics of new drug candidates.[14][17]

Medical Applications of Tungsten

Tungsten's high density and high atomic number make it an excellent material for radiation
shielding.[6][18] It is used in:

o Radiotherapy: In multi-leaf collimators to shape radiation beams and protect healthy tissue.

[11[6]
e Medical Imaging: As shielding for X-ray tubes and in detectors.[6][18]

e Syringe Shields and Radioactive Source Containers: To protect medical personnel from
radiation exposure.[1][6]

Tungsten and its alloys are also used in some medical implants and surgical instruments due to
their strength and biocompatibility.[18]

Potential Relevance to Drug Development

While there are no specific uses for 182W, the general field of isotope analysis is relevant to
drug development. For instance, tungsten oxides from the manufacturing of glass syringes can
potentially interact with biologic drugs, leading to protein aggregation and loss of efficacy.[19]
Isotopic analysis could, in principle, be used to trace the source and fate of such contaminants.

Furthermore, stable isotopes are used as tracers in drug metabolism studies. A drug molecule
can be "labeled" with a stable isotope, allowing researchers to track its absorption, distribution,
metabolism, and excretion in the body.[14][17] Although heavier elements like tungsten are not
typically used for this purpose in pharmaceuticals, the analytical principles are similar.

Conclusion
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Tungsten-182 is a stable isotope with a natural abundance of 26.50%. Its primary significance
lies in its role as the daughter product of the extinct radionuclide Hafnium-182. The Hf-W
isotopic system provides a powerful chronometer for dating the earliest events in our Solar
System, such as the formation of planetary cores. The analysis of Tungsten-182 requires
sophisticated and precise analytical techniques, including multi-step chemical separation and
high-precision mass spectrometry. While direct applications of Tungsten-182 in drug
development are not currently established, the broader field of isotope analysis is crucial for
pharmaceutical research, and the element tungsten finds important applications in medical
devices, particularly for radiation shielding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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